N-[2-(allyloxy)phenyl]-2-(2-methoxyphenoxy)acetamide

• Molecular Formula: C18H19NO4
• Molecular Weight: 313.3 g/mol
• IUPAC Name: 2-(2-methoxyphenoxy)-N-(2-prop-2-enoxyphenyl)acetamide
• InChI: InChI=1S/C18H19NO4/c1-3-12-22-15-9-5-4-8-14(15)19-18(20)13-23-17-11-7-6-10-16(17)21-2/h3-11H,1,12-13H2,2H3,(H,19,20)
• InChI Key: JEIGBMITPKGCJM-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1OCC(=O)NC2=CC=CC=C2OCC=C

Description

N-[2-(allyloxy)phenyl]-2-(2-methoxyphenoxy)acetamide, also known as AM404, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It is a potent inhibitor of the endocannabinoid transporter, which has been shown to have a significant impact on the endocannabinoid system.

Mechanism of Action

N-[2-(allyloxy)phenyl]-2-(2-methoxyphenoxy)acetamide is a potent inhibitor of the endocannabinoid transporter, which is responsible for the reuptake of endocannabinoids into the presynaptic neuron. By inhibiting this transporter, N-[2-(allyloxy)phenyl]-2-(2-methoxyphenoxy)acetamide increases the concentration of endocannabinoids in the synapse, leading to increased activation of cannabinoid receptors.
Biochemical and Physiological Effects:
N-[2-(allyloxy)phenyl]-2-(2-methoxyphenoxy)acetamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to have analgesic effects in animal models of pain, as well as anti-inflammatory effects in models of inflammation. It has also been shown to have neuroprotective effects in models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(allyloxy)phenyl]-2-(2-methoxyphenoxy)acetamide in lab experiments is its potency as an inhibitor of the endocannabinoid transporter. This allows for precise manipulation of the endocannabinoid system in vitro. However, one limitation is that it can be difficult to obtain in large quantities, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research on N-[2-(allyloxy)phenyl]-2-(2-methoxyphenoxy)acetamide. One area of interest is its potential use as an anti-cancer agent. Another area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further research is needed to fully understand the mechanisms underlying its analgesic and anti-inflammatory effects.

Synthesis Methods

N-[2-(allyloxy)phenyl]-2-(2-methoxyphenoxy)acetamide can be synthesized by the reaction of N-(2-hydroxyphenyl)acetamide with allyl bromide in the presence of potassium carbonate. The resulting intermediate is then reacted with 2-methoxyphenol in the presence of sodium hydride to yield N-[2-(allyloxy)phenyl]-2-(2-methoxyphenoxy)acetamide.

Scientific Research Applications

N-[2-(allyloxy)phenyl]-2-(2-methoxyphenoxy)acetamide has been extensively studied for its potential therapeutic applications, including its potential use as an analgesic, anti-inflammatory, and neuroprotective agent. It has also been shown to have potential as an anti-cancer agent.